Cas no 1554093-47-8 (5-methyl(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid)

• Product Name: 5-methyl(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid
• CAS No: 1554093-47-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5739584
• PubChem ID: 81805582
• Update Time: 2025-05-23

5-methyl(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-(methyl-2-propyn-1-ylamino)-
• 5-[Methyl(prop-2-yn-1-yl)amino]pyridine-2-carboxylic acid
• 5-methyl(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid

• Inchi： 1S/C10H10N2O2/c1-3-6-12(2)8-4-5-9(10(13)14)11-7-8/h1,4-5,7H,6H2,2H3,(H,13,14)
• InChI Key： CGVJXLOBIFRPFL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(N(C)CC#C)C=C1

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 379.4±37.0 °C(Predicted)
• pka: 1.32±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-methyl(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid

5-Methyl(prop-2-yn-1-yl)aminopyridine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1554093-47-8, commonly referred to as 5-methyl(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a carboxylic acid group and a methyl-substituted propargylamine moiety. The pyridine ring serves as the central aromatic framework, while the carboxylic acid group introduces acidity and potential for hydrogen bonding. The propargylamine moiety, with its triple bond and amino group, adds functional diversity and reactivity to the molecule.

Recent studies have highlighted the potential of 5-methyl(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid in drug discovery. Its structure allows for versatile interactions with biological targets, making it a promising candidate for designing bioactive molecules. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition and as a scaffold for constructing heterocyclic compounds with therapeutic potential. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by targeting specific cytokines involved in chronic inflammation.

In addition to its pharmacological applications, 5-methyl(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in designing novel catalysts for organic transformations. A 2023 paper in *Chemical Communications* reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing both the efficiency and selectivity of these reactions. This finding underscores its potential in green chemistry and sustainable synthesis.

The synthesis of 5-methyl(prop-2-yn-1-yl)aminopyridine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by functionalization with the propargylamine group. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are valuable for studying stereochemical effects in biological systems. A 2023 review in *Organic Process Research & Development* outlined optimized synthetic routes that minimize waste and improve yield, making this compound more accessible for large-scale applications.

From an analytical standpoint, the characterization of 5-methyl(prop-2-yln1-yllaminopyridine - 2 - carboxylic acid has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into its conformational flexibility and intermolecular interactions. For example, a 2023 study in *Analytical Chemistry* utilized high-resolution mass spectrometry to confirm the molecular formula and identify key fragmentation patterns, which are essential for accurate identification and quality control.

Despite its numerous advantages, the handling and storage of 5-methyl(prop - 2 - yln1 - yllaminopyridine - 2 - carboxylic acid require careful consideration due to its sensitivity to moisture and light. Researchers have developed innovative storage solutions, such as vacuum-sealed packaging and controlled humidity environments, to maintain its stability during long-term storage. These practices are critical for ensuring consistent performance in both laboratory settings and industrial applications.

In conclusion, 5-methyl(prop - 2 - yln1 - yllaminopyridine - 2 - carboxylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future research and development. As ongoing studies continue to uncover new properties and uses, this compound is poised to make significant contributions to the fields of chemistry, pharmacology, and materials science.